molecular formula C16H12Br2 B8433057 2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene

2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene

Cat. No.: B8433057
M. Wt: 364.07 g/mol
InChI Key: GOOZIOGEHFMZSF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene is a useful research compound. Its molecular formula is C16H12Br2 and its molecular weight is 364.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H12Br2

Molecular Weight

364.07 g/mol

IUPAC Name

2,7-dibromo-9-propan-2-ylidenefluorene

InChI

InChI=1S/C16H12Br2/c1-9(2)16-14-7-10(17)3-5-12(14)13-6-4-11(18)8-15(13)16/h3-8H,1-2H3

InChI Key

GOOZIOGEHFMZSF-UHFFFAOYSA-N

Canonical SMILES

CC(=C1C2=C(C=CC(=C2)Br)C3=C1C=C(C=C3)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a mixture of solid 2,7-dibromo-9H-fluorene (1 g, 3.1 mmol) and solid potassium hydroxide (freshly ground, 530 mg, 9.4 mmol) was added acetone (15 mL). The reaction immediately turns dark. After 3 hours the reaction was diluted with ethyl acetate. The organics were washed with water and brine, dried (MgSO4) and concentrated to a dark blue-green oil. This oil was dissolved in dichloromethane (10 mL) and formic acid (˜10 drops) was added until the solution was bright orange. After concentration, the resulting residue was purified by flash column chromatography to yield 2,7-dibromo-9-(propan-2-ylidene)-9H-fluorene (145 mg, 13%) as an orange solid.
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15 mL
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